1-(1,3-Benzodioxol-5-ylmethyl)-2-piperazinone hydrochloride
Overview
Description
The compound seems to be a derivative of the phenethylamine class . Phenethylamines are a class of compounds that have been used in the design of a number of synthetic drugs . They often have psychoactive properties .
Synthesis Analysis
While specific synthesis information for “1-(1,3-Benzodioxol-5-ylmethyl)-2-piperazinone hydrochloride” was not found, related compounds such as cathinones can be synthesized in two steps involving an α-bromoketone and a nucleophilic substitution with an appropriate amine .Scientific Research Applications
1-Bz-2-Pz-HCl has a wide range of applications in scientific research. It is commonly used as a ligand for metal ions, such as zinc and iron, in order to study the binding properties of these metals. It is also used as a biological buffer to maintain pH in biological systems. Additionally, it is used as a reagent in organic synthesis in order to synthesize other compounds.
Mechanism of Action
Target of Action
Similar compounds have been found to targetNitric oxide synthase, inducible . This enzyme plays a crucial role in the production of nitric oxide, a key signaling molecule involved in numerous physiological and pathological processes.
Mode of Action
It is likely that the compound interacts with its target enzyme to modulate its activity, leading to changes in the production of nitric oxide .
Biochemical Pathways
Given its potential target, it may influence pathways related to nitric oxide signaling, which plays a role in a variety of biological processes, including inflammation, neurotransmission, and vascular regulation .
Result of Action
Modulation of nitric oxide production could potentially lead to a variety of effects, given the broad role of nitric oxide in physiological processes .
Advantages and Limitations for Lab Experiments
The main advantage of using 1-Bz-2-Pz-HCl in laboratory experiments is that it is relatively easy to synthesize and is relatively stable in aqueous solutions. Additionally, it is a relatively inexpensive reagent, which makes it attractive for use in scientific research. However, it is not very soluble in organic solvents, which can limit its use in certain types of experiments.
Future Directions
1-Bz-2-Pz-HCl has a wide range of potential applications in scientific research. It could be used to study the binding properties of metal ions, as well as to synthesize other compounds. Additionally, it could be used to study the effects of pH on biological systems, as well as to develop new biological buffers. Finally, it could be used in drug development, as it has been shown to bind to certain proteins and enzymes.
properties
IUPAC Name |
1-(1,3-benzodioxol-5-ylmethyl)piperazin-2-one;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14N2O3.ClH/c15-12-6-13-3-4-14(12)7-9-1-2-10-11(5-9)17-8-16-10;/h1-2,5,13H,3-4,6-8H2;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QEZAJGNSIPURSX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(C(=O)CN1)CC2=CC3=C(C=C2)OCO3.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15ClN2O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
270.71 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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![6-Fluoroimidazo[1,2-A]pyridine-3-carbaldehyde](/img/structure/B1527023.png)
